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Compound of Interest

Compound Name: Speed DiO

Cat. No.: B1148126 Get Quote

For researchers, scientists, and professionals in drug development, ensuring laboratory safety

is paramount. This guide provides essential, immediate safety and logistical information for

handling Speed DiO (3,3'-dioctadecyloxacarbocyanine perchlorate), a lipophilic carbocyanine

dye. Adherence to these protocols is critical for minimizing risk and ensuring the integrity of

your research.

Immediate Safety and Personal Protective
Equipment (PPE)
When working with Speed DiO, a comprehensive approach to personal protection is non-

negotiable. The following table summarizes the required PPE.
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Body Part Required PPE Specifications

Eyes/Face

Safety glasses with side-

shields or chemical safety

goggles and a face shield.

Must conform to EN166 or

NIOSH (US) standards.

Contact lenses should not be

worn.[1] A face shield must be

used in conjunction with

glasses or goggles.

Hands Chemical-resistant gloves.

Inspect gloves before use. Use

proper glove removal

technique to avoid skin

contact. Dispose of

contaminated gloves after use.

[1]

Body Protective clothing, lab coat.
Wear long-sleeved shirts and

pants to minimize skin contact.

Respiratory Dust mask or respirator.

Use components tested and

approved under appropriate

government standards such as

NIOSH (US) or CEN (EU).[1]

[2] Required when handling

the powder form to avoid

inhalation.

Operational Plan: Safe Handling from Receipt to Use
A systematic workflow is crucial for safely handling Speed DiO in the laboratory.
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Caption: Workflow for Safe Handling of Speed DiO.
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Step-by-Step Protocol:

Receiving and Storage: Upon receipt, inspect the container for damage. Store Speed DiO at

4°C, protected from light, especially when in solution.[1][3]

Donning Required PPE: Before handling, put on all personal protective equipment as

detailed in the table above.

Workspace Preparation: Ensure a well-ventilated work area, preferably a chemical fume

hood, to avoid inhalation of dust or vapors.[4]

Weighing and Solution Preparation: Handle the powder form with care to avoid creating dust.

Prepare solutions in a solvent like DMSO or ethanol.

Cell/Tissue Labeling: When labeling cells or tissues, follow established laboratory protocols

for the specific application.

Decontamination of Workspace: After use, decontaminate all surfaces and equipment with

an appropriate cleaning agent.

Waste Disposal: Dispose of all waste, including unused solutions and contaminated

materials, in accordance with local, regional, and national regulations.[5]

Doffing and Disposing of PPE: Remove and dispose of gloves and any other disposable PPE

as contaminated waste. Wash hands thoroughly after handling is complete.[1]

Hazard Identification and First Aid
Speed DiO presents several health hazards that users must be aware of.
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Hazard Description First Aid Measures

Harmful if Swallowed May cause harm if ingested.

Do NOT induce vomiting. If

vomiting occurs, keep head

low to prevent aspiration.[4]

Seek immediate medical

attention.

Causes Serious Eye Irritation
Can cause significant irritation

upon contact with eyes.

Immediately flush eyes with

plenty of water for several

minutes, removing contact

lenses if present and easy to

do so. Continue rinsing.[5]

Seek medical attention.

Harmful in Contact with Skin
May be harmful if absorbed

through the skin.

Immediately remove all

contaminated clothing. Flush

skin with running water and

soap if available.[4]

Harmful if Inhaled
Inhalation of dust may be

harmful.

Remove the person to fresh air

and keep them comfortable for

breathing.[5] Seek medical

attention if symptoms persist.

Disposal Plan
Proper disposal of Speed DiO and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Streams and Disposal Procedures:
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Waste Type Disposal Container Disposal Procedure

Unused Solid Speed DiO
Labeled hazardous chemical

waste container.

Dispose of through an

approved waste disposal plant.

Speed DiO Solutions
Labeled hazardous liquid

chemical waste container.

Do not pour down the drain.[1]

Dispose of through an

approved waste disposal plant.

Contaminated Labware (e.g.,

pipette tips, tubes)

Labeled solid hazardous waste

container.

Segregate from non-

hazardous waste.

Contaminated PPE (e.g.,

gloves)

Labeled solid hazardous waste

container.

Dispose of as contaminated

waste in accordance with

laboratory procedures.[1]

Always consult your institution's Environmental Health and Safety (EHS) department for

specific disposal guidelines and procedures. Proper labeling of all waste containers with the

chemical name and associated hazards is mandatory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1148126#personal-protective-equipment-for-
handling-speed-dio]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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